N-(1-methyl-5-(4-methylpiperidine-1-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl)-[1,1'-biphenyl]-4-carboxamide

• IUPAC Name: N-[1-methyl-5-(4-methylpiperidine-1-carbonyl)-2-oxopyridin-3-yl]-4-phenylbenzamide
• InChI: InChI=1S/C26H27N3O3/c1-18-12-14-29(15-13-18)25(31)22-16-23(26(32)28(2)17-22)27-24(30)21-10-8-20(9-11-21)19-6-4-3-5-7-19/h3-11,16-18H,12-15H2,1-2H3,(H,27,30)
• InChI Key: DGYSKKBDWRHMNS-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)C2=CN(C(=O)C(=C2)NC(=O)C3=CC=C(C=C3)C4=CC=CC=C4)C
• Molecular Formula: C26H27N3O3
• Molecular Weight: 429.5 g/mol

Description

“N-(1-methyl-5-(4-methylpiperidine-1-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl)-[1,1’-biphenyl]-4-carboxamide” is a chemical compound with the molecular formula C24H25N3O3. It has a molecular weight of 403.5 g/mol.

Molecular Structure Analysis

The molecular structure of this compound includes a 1-methyl-5-(4-methylpiperidine-1-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl group attached to a [1,1’-biphenyl]-4-carboxamide group. The InChI string representation of the molecule is InChI=1S/C24H25N3O3/c1-16-9-11-27 (12-10-16)23 (29)20-14-21 (24 (30)26 (2)15-20)25-22 (28)19-8-7-17-5-3-4-6-18 (17)13-19/h3-8,13-16H,9-12H2,1-2H3, (H,25,28).

Physical And Chemical Properties Analysis

This compound has a molecular weight of 403.5 g/mol, an XLogP3-AA of 3.1, a hydrogen bond donor count of 1, a hydrogen bond acceptor count of 3, and a rotatable bond count of 3. Its exact mass and monoisotopic mass are 403.18959167 g/mol. It has a topological polar surface area of 69.7 Ų and a heavy atom count of 30.

Scientific Research Applications

Chemical Synthesis and Derivatives

N-(1-methyl-5-(4-methylpiperidine-1-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl)-[1,1'-biphenyl]-4-carboxamide belongs to a class of compounds that have been the subject of various synthetic chemistry studies. For example, Savel'ev et al. (2016) explored the formation of similar compounds through the Beckmann rearrangement of spiro-fused cycloalkanone oximes. Their study highlights the chemical versatility and potential modifications of such structures (Savel'ev et al., 2016).

Biological Activities and Potential Applications

Compounds within this chemical class, including close derivatives, have been investigated for their biological activities. Schroeder et al. (2009) identified substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluorophenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides as potent and selective inhibitors of the Met kinase superfamily, indicating their potential application in cancer therapy (Schroeder et al., 2009).

Novel Compound Synthesis

Youssef et al. (2012) reported the synthesis of related compounds using both traditional chemical methods and modern microwave techniques. This study demonstrates the diverse synthetic approaches that can be applied to compounds in this class, potentially leading to novel drug candidates (Youssef et al., 2012).